Cas no 1396811-65-6 (2-(2-chloro-6-fluorophenyl)-N-[6-(morpholin-4-yl)pyrimidin-4-yl]acetamide)

• Product Name: 2-(2-chloro-6-fluorophenyl)-N-[6-(morpholin-4-yl)pyrimidin-4-yl]acetamide
• CAS No: 1396811-65-6
• MF: C₁₆H₁₆ClFN₄O₂
• MW: 350.775245666504
• CID: 5799526
• Update Time: 2025-05-28

2-(2-chloro-6-fluorophenyl)-N-[6-(morpholin-4-yl)pyrimidin-4-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloro-6-fluorophenyl)-N-(6-morpholin-4-ylpyrimidin-4-yl)acetamide
• 2-(2-chloro-6-fluorophenyl)-N-[6-(morpholin-4-yl)pyrimidin-4-yl]acetamide

• Inchi： 1S/C16H16ClFN4O2/c17-12-2-1-3-13(18)11(12)8-16(23)21-14-9-15(20-10-19-14)22-4-6-24-7-5-22/h1-3,9-10H,4-8H2,(H,19,20,21,23)
• InChI Key： UHOANRDTEAXUMB-UHFFFAOYSA-N
• SMILES： C(NC1=CC(N2CCOCC2)=NC=N1)(=O)CC1=C(F)C=CC=C1Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 2-(2-chloro-6-fluorophenyl)-N-[6-(morpholin-4-yl)pyrimidin-4-yl]acetamide

Research Brief on 2-(2-chloro-6-fluorophenyl)-N-[6-(morpholin-4-yl)pyrimidin-4-yl]acetamide (CAS: 1396811-65-6)

2-(2-chloro-6-fluorophenyl)-N-[6-(morpholin-4-yl)pyrimidin-4-yl]acetamide (CAS: 1396811-65-6) is a small molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has been investigated for its potential therapeutic applications, particularly in the context of kinase inhibition and targeted cancer therapies. The morpholine and pyrimidine moieties in its structure suggest its potential as a kinase inhibitor, which has been a focal point of recent studies.

Recent research has focused on elucidating the biochemical and pharmacological properties of this compound. Studies have demonstrated its ability to selectively inhibit specific kinases involved in cell proliferation and survival pathways. For instance, preliminary in vitro assays have shown promising activity against certain cancer cell lines, with IC50 values in the nanomolar range. These findings underscore the compound's potential as a lead candidate for further drug development.

The synthesis and optimization of 2-(2-chloro-6-fluorophenyl)-N-[6-(morpholin-4-yl)pyrimidin-4-yl]acetamide have also been explored in recent literature. Researchers have reported scalable synthetic routes that yield high purity and sufficient quantities for preclinical studies. Structural-activity relationship (SAR) studies have further refined the compound's design, enhancing its potency and selectivity while minimizing off-target effects.

In vivo studies have provided additional insights into the compound's pharmacokinetic and pharmacodynamic profiles. Animal models have shown favorable bioavailability and tissue distribution, with minimal toxicity observed at therapeutic doses. These results suggest that the compound could be a viable candidate for further clinical evaluation, particularly in oncology applications.

Despite these promising findings, challenges remain in the development of 2-(2-chloro-6-fluorophenyl)-N-[6-(morpholin-4-yl)pyrimidin-4-yl]acetamide. Issues such as metabolic stability, potential drug-drug interactions, and resistance mechanisms need to be addressed in future studies. Ongoing research aims to optimize the compound's properties and explore its efficacy in combination therapies.

In conclusion, 2-(2-chloro-6-fluorophenyl)-N-[6-(morpholin-4-yl)pyrimidin-4-yl]acetamide represents a promising avenue for therapeutic intervention, particularly in cancer treatment. Its unique structural features and demonstrated kinase inhibitory activity make it a compelling subject for further investigation. Continued research efforts will be essential to fully realize its potential and translate preclinical findings into clinical benefits.